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Compound of Interest

Compound Name: Ticagrelor impurity 2-d7

Cat. No.: B15145045

An In-depth Technical Guide on the Properties and Applications of Ticagrelor Stable Isotope-
Labeled Standards

Introduction

Ticagrelor is a direct-acting, reversible P2Y12 receptor antagonist used to prevent thrombotic
events in patients with acute coronary syndrome.[1][2][3] Accurate quantification of Ticagrelor
and its primary active metabolite, AR-C124910XX (also known as M8), in biological matrices is
crucial for pharmacokinetic, pharmacodynamic, and therapeutic drug monitoring studies.[4][5]
[6] Stable isotope-labeled (SIL) internal standards are the gold standard for quantitative
bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as they
exhibit nearly identical chemical and physical properties to the analyte, allowing for precise
correction of matrix effects and variations in sample processing and instrument response.[7][8]
[91[10]

This guide provides a comprehensive overview of the properties of Ticagrelor-d7 and its
metabolite standard, AR-C124910XX-d7, detailing their physicochemical characteristics,
application in validated bioanalytical methods, and relevant metabolic pathways.

Physicochemical Properties of Ticagrelor and its SIL
Standards
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The most commonly utilized stable isotope-labeled internal standard for Ticagrelor is the
heptadeuterated analog, Ticagrelor-d7.[11][12] Similarly, a deuterated version of the active
metabolite AR-C124910XX is used for its quantification.[4] The key properties are summarized
below.

Table 1: Physicochemical Properties of Ticagrelor and Ticagrelor-d7

Property Ticagrelor Ticagrelor-d7

Chemical Formula C23H28F2N604S[3] C23H21D7F2N604S[13][14]
Molecular Weight 522.6 g/mol [3] 529.61 g/mol [13][15]
CAS Number 274693-27-5[15] 1265911-55-4[13][14]
Appearance Crystalline powder][3] Solid

>99% deuterated forms (di-dv)

Isotopic Purity N/A ]
[14], >95% enrichment[15]

DMF: 25 mg/mL; DMSO: 20

Solubility Water: ~10 pg/mL[3]
mg/mL; Ethanol: 15 mg/mL[14]

N Stable under recommended
Storage Stability ditions[3] > 4 years at -20°C[14]
conditions

Table 2: Physicochemical Properties of AR-C124910XX and its SIL Standard
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Property AR-C124910XX (M8) AR-C124910XX-d7
Chemical Formula C21H24F2N60O3S[16] C21H17D7F2N6O3S
Molecular Weight 478.5 g/mol [16] ~485.6 g/mol

Not specified, but used in
CAS Number 220347-05-7[16][17]

methods[4]
o Active metabolite of Deuterium labeled AR-
Description i
Ticagrelor[17][18][19] C124910XX[20]

Contributes significantly to the
) ] Internal standard for
Function antiplatelet effect of o _
] quantitative analysis[4][20]
Ticagrelor[6]

Application in Quantitative Bioanalysis

Ticagrelor-d7 and AR-C124910XX-d7 are primarily used as internal standards (IS) for the
accurate quantification of Ticagrelor and its active metabolite in biological samples, most
commonly human plasma, by LC-MS/MS.[4][12] The use of a SIL-IS is the preferred approach
as it co-elutes with the analyte and experiences similar ionization effects, thereby
compensating for potential analytical variability.[7][21]

Experimental Workflow for Plasma Quantification

A typical bioanalytical workflow involves sample preparation, chromatographic separation, and
mass spectrometric detection.
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Sample Preparation h

Plasma Sample (e.g., 150 pL)

Spike with Internal Standards
(Ticagrelor-d7 & AR-C124910XX-d7)

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Collect Supernatant

Inject into LC-MS/MS

N

AN

LC-MS/M$§ Analysis

Chromatographic Separation
(e.g., C18 Column)

Mass Spectrometry Detection
(ESI in Negative or Positive Mode)

Multiple Reaction Monitoring (MRM)

Quantification
(Analyte/IS Peak Area Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6989238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989238/
https://www.researchgate.net/publication/277251081_Synthesis_and_Use_of_Stable-Isotope-Labeled_Internal_Standards_for_Quantification_of_Phosphorylated_Metabolites_by_LC-MSMS
https://pubmed.ncbi.nlm.nih.gov/26010726/
https://pubmed.ncbi.nlm.nih.gov/26010726/
https://acanthusresearch.com/generalblog/designing-stable-isotope-labeled-internal-standards/
https://acanthusresearch.com/generalblog/designing-stable-isotope-labeled-internal-standards/
https://www.medchemexpress.com/ticagrelor-d7.html
https://veeprho.com/impurities/ticagrelor-d7/
https://www.biosynth.com/p/QAC91155/1265911-55-4-ticagrelor-d7
https://www.caymanchem.com/product/25027/ticagrelor-d7
https://www.sussex-research.com/products/si200072
https://pubchem.ncbi.nlm.nih.gov/compound/Deshydroxyethoxy-Ticagrelor
https://pubchem.ncbi.nlm.nih.gov/compound/Deshydroxyethoxy-Ticagrelor
https://www.medchemexpress.com/deshydroxyethoxy-ticagrelor.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621714/
https://www.researchgate.net/figure/AR-C124910XX-to-ticagrelor-plasma-concentration-ratios-Comparison-of-metabolite-to_fig3_326839036
https://www.medchemexpress.com/deshydroxyethoxy-ticagrelor-d7.html
https://pubmed.ncbi.nlm.nih.gov/25804729/
https://pubmed.ncbi.nlm.nih.gov/25804729/
https://pubmed.ncbi.nlm.nih.gov/25804729/
https://www.benchchem.com/product/b15145045#properties-of-ticagrelor-stable-isotope-labeled-standards
https://www.benchchem.com/product/b15145045#properties-of-ticagrelor-stable-isotope-labeled-standards
https://www.benchchem.com/product/b15145045#properties-of-ticagrelor-stable-isotope-labeled-standards
https://www.benchchem.com/product/b15145045#properties-of-ticagrelor-stable-isotope-labeled-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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